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Compound of Interest

Compound Name: BRD4 degrader-3

Cat. No.: B12414712 Get Quote

This document provides a comprehensive technical overview of BRD4 Degrader-3, a

proteolysis-targeting chimera (PROTAC) designed for the selective degradation of

Bromodomain-containing protein 4 (BRD4). This guide is intended for researchers, scientists,

and drug development professionals, offering detailed information on the molecule's

mechanism of action, cellular targets, downstream effects, and relevant experimental protocols.

Introduction to BRD4 and Targeted Protein
Degradation
Bromodomain-containing protein 4 (BRD4) is a member of the Bromodomain and Extra-

Terminal domain (BET) family of proteins, which are crucial epigenetic readers that regulate

gene expression.[1] BRD4 binds to acetylated lysine residues on histones, playing a pivotal

role in chromatin organization and the transcriptional activation of key genes, including potent

oncogenes like c-MYC.[2][3][4] Its overactivity is implicated in numerous cancers, making it a

significant therapeutic target.[1][5]

Traditional therapeutic approaches have focused on small-molecule inhibitors that block the

function of BRD4.[1] However, Proteolysis-targeting chimeras (PROTACs) represent a more

advanced strategy.[5] PROTACs are heterobifunctional molecules that induce the degradation

of a target protein rather than merely inhibiting it.[1] BRD4 Degrader-3 is one such molecule,

engineered to hijack the cell's native ubiquitin-proteasome system (UPS) to specifically

eliminate the BRD4 protein.[6][7]
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Mechanism of Action
BRD4 Degrader-3 is a bifunctional molecule comprising a ligand that binds to BRD4 and

another that recruits an E3 ubiquitin ligase, connected by a chemical linker.[7][8] Specifically,

BRD4 Degrader-3 engages the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[6][9]

The mechanism proceeds via the following steps:

Ternary Complex Formation: BRD4 Degrader-3 simultaneously binds to BRD4 and the VHL

E3 ligase, forming a stable ternary complex.[6][8][9] The stability and cooperativity of this

complex are crucial for degradation efficiency.[8][10]

Ubiquitination: The induced proximity within the complex allows the E3 ligase to transfer

ubiquitin molecules to lysine residues on the surface of the BRD4 protein.[1][9]

Proteasomal Degradation: The polyubiquitinated BRD4 is recognized by the 26S

proteasome, the cell's protein degradation machinery, which then unfolds and degrades the

protein.[1][7] The PROTAC molecule is then released and can catalytically induce the

degradation of additional BRD4 proteins.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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